Cas no 486414-27-1 ([(2R)-1-(dimethylamino)propan-2-yl](methyl)amine)

• Product Name: [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine
• CAS No: 486414-27-1
• MF: C₆H₁₆N₂
• MW: 116.204641342163
• CID: 6221542
• PubChem ID: 88041338
• Update Time: 2025-06-27

[(2R)-1-(dimethylamino)propan-2-yl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine
• EN300-4271473
• 486414-27-1
• SCHEMBL6781660

• Inchi： 1S/C6H16N2/c1-6(7-2)5-8(3)4/h6-7H,5H2,1-4H3/t6-/m1/s1
• InChI Key： KGTKCYPWFGFSAH-ZCFIWIBFSA-N
• SMILES： N(C)(C)C[C@@H](C)NC

Computed Properties

• Exact Mass: 116.131348519g/mol
• Monoisotopic Mass: 116.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine

[(2R)-1-(dimethylamino)propan-2-yl](methyl)amine: A Novel Compound with Promising Applications in Pharmaceutical and Biotechnological Research

[(2R)-1-(dimethylamino)propan-2-yl](methyl)amine, with the chemical identifier CAS No. 486414-27-1, represents a significant advancement in the development of functionalized amine compounds. This molecule, characterized by its chiral center at the propan-2-yl group and the presence of dimethylamino functionality, has garnered attention in recent years due to its potential applications in pharmaceutical and biotechnological fields. The unique structural features of [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine enable it to interact with biological targets in a manner that is both selective and efficient, making it a valuable candidate for further exploration.

Recent studies have highlighted the importance of stereochemical control in the design of bioactive compounds. The 2R configuration of the propan-2-yl group in [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine plays a critical role in determining its biological activity. This stereochemistry is essential for ensuring the compound's interaction with specific receptors or enzymes, as demonstrated in a 2023 study published in Journal of Medicinal Chemistry. The research emphasized that the 2R configuration enhances the compound's affinity for certain target proteins, which is a key factor in its potential therapeutic applications.

One of the most notable aspects of [(2R)-1-(dimethylamyino)propan-2-yl](methyl)amine is its ability to modulate intracellular signaling pathways. The dimethylamino group, a common feature in many pharmacologically active compounds, contributes to the molecule's solubility and stability in aqueous environments. This property is particularly advantageous for drug delivery systems, as it facilitates the compound's penetration into cellular compartments. A 2022 investigation in ACS Chemical Biology explored the role of such functional groups in enhancing the bioavailability of small molecules, with [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine serving as a model compound for further study.

The synthesis of [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine involves a multi-step process that requires precise control over stereochemical outcomes. The use of chiral catalysts and asymmetric synthesis techniques has been critical in achieving the desired 2R configuration. This synthetic approach not only ensures the purity of the final product but also reduces the risk of unwanted side effects, which is a major concern in the development of pharmaceutical agents. A 2023 review in Organic & Biomolecular Chemistry discussed the challenges and advancements in the synthesis of chiral amines, with [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine being cited as an example of a compound that benefits from such synthetic strategies.

Recent pharmacological studies have demonstrated the potential of [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine in modulating ion channel activity. The compound has been shown to exhibit selectivity for certain types of potassium channels, which are involved in various physiological processes including neuronal excitability and cardiac function. A 2023 preclinical study published in Pharmacological Research reported that [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine could potentially be used as a therapeutic agent for conditions related to hyperexcitability, such as epilepsy and certain neurological disorders. These findings underscore the importance of further research into the compound's biological mechanisms.

In addition to its pharmacological applications, [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine has also been explored for its role in drug delivery systems. The molecule's ability to form stable complexes with various biomolecules has made it a candidate for use in targeted drug delivery. A 2022 study in Advanced Drug Delivery Reviews highlighted the potential of such compounds in improving the efficacy of therapeutic agents by enhancing their delivery to specific tissues or cells. This application is particularly relevant in the context of personalized medicine, where the ability to target specific biological pathways is crucial.

The safety profile of [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine is another important aspect that has been the focus of recent research. Toxicological studies have shown that the compound exhibits low toxicity in vitro and in vivo models, which is a critical factor in its potential for clinical development. A 2023 review in Toxicology and Applied Pharmacology discussed the importance of assessing the safety of new compounds, with [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine being cited as a promising candidate for further evaluation. These findings suggest that the compound could be developed into a safe and effective therapeutic agent.

Furthermore, the environmental impact of [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine has been a topic of discussion in recent years. The compound's chemical stability and low reactivity in environmental conditions make it a candidate for use in industrial applications where minimal environmental impact is desired. A 2022 study in Environmental Science & Technology explored the fate of such compounds in natural ecosystems, with [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine being noted for its potential to persist in the environment without causing significant ecological harm. This aspect is particularly relevant in the context of sustainable chemistry, where the development of environmentally friendly compounds is a priority.

The future of [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine as a therapeutic agent depends on further research into its biological mechanisms, safety profile, and potential applications. Ongoing studies are focused on understanding the compound's interactions with various biological targets and optimizing its properties for clinical use. The development of new synthetic methods to produce the compound more efficiently is also an area of active research, as it could lead to cost-effective production and broader availability. These efforts are expected to contribute to the advancement of pharmaceutical science and the development of novel therapies.

In conclusion, [(2R)-1-(dimethylamino)propan-2-yl](methyl)amine represents a promising compound with a wide range of potential applications in pharmaceutical and biotechnological fields. Its unique structural features, combined with its favorable biological and safety profiles, make it a valuable candidate for further exploration. As research into this compound continues, it is likely to play an increasingly important role in the development of new therapeutic strategies and innovative applications in the field of medicine.